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Compound of Interest

Compound Name: 3-Nonyne

Cat. No.: B165639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of 3-Nonyne
(CAS No: 20184-89-8), a nine-carbon internal alkyne. The document outlines its key physical

properties and presents standardized experimental protocols for their determination, ensuring

accuracy and reproducibility in a laboratory setting.

Core Physicochemical Data
The physical properties of 3-Nonyne are critical for its handling, purification, and use in

synthetic chemistry. As an alkyne, its triple bond influences its molecular geometry and

intermolecular forces, which in turn dictate its boiling and melting points.[1][2] Alkynes generally

exhibit slightly higher boiling points than their corresponding alkanes and alkenes due to their

more linear shape, which allows for more effective packing and stronger London dispersion

forces.[1]

Quantitative Data Summary
The experimentally determined and estimated physical properties of 3-Nonyne are

summarized in the table below for quick reference.
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Property Value Units Notes

Boiling Point 156.9 - 157.1 °C At 760 mmHg[3][4][5]

Melting Point -49.99 °C Estimated[3][6]

Molecular Formula C₉H₁₆ - [3][4]

Molecular Weight 124.22 g/mol [7][8]

Density 0.774 g/cm³ [3][4]

Flash Point 37.6 °C [3][4]

Refractive Index 1.433 - [3][4]

Experimental Protocols
Accurate determination of boiling and melting points is fundamental for compound identification

and purity assessment.[9] The following sections detail the methodologies for these

measurements as applicable to 3-Nonyne.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile, flammable liquid like 3-Nonyne, several methods can be employed.

The Thiele tube method is suitable for small sample volumes.[10]

Thiele Tube Method:

Sample Preparation: A small sample (less than 1 mL) of 3-Nonyne is placed into a small test

tube (Durham tube). A capillary tube, sealed at one end, is then placed inverted (open end

down) into the liquid.[10]

Apparatus Setup: The small test tube is attached to a thermometer using a rubber band,

ensuring the sample is level with the thermometer bulb. This assembly is then placed into a

Thiele tube containing a high-boiling point oil (e.g., mineral oil), ensuring the oil level is

above the sample.[11]
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Heating: The side arm of the Thiele tube is gently heated. The shape of the tube is designed

to allow for the formation of convection currents that ensure uniform heating of the oil bath.

[11]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit,

followed by the vapor of the 3-Nonyne, which will be visible as a steady stream of bubbles

from the capillary's open end.[10]

Measurement: Heating is discontinued once a continuous stream of bubbles is observed. As

the apparatus cools, the vapor pressure of the 3-Nonyne will decrease. The boiling point is

the temperature at which the bubbling stops and the liquid is drawn back into the capillary

tube.[10]

Pressure Correction: The atmospheric pressure should be recorded, as boiling points are

pressure-dependent. If the measurement is not performed at standard pressure (760

mmHg), a nomograph or appropriate formula should be used to correct the observed boiling

point.[11]

For larger quantities, a simple distillation setup can also be used to determine the boiling point

by recording the temperature at which the liquid-vapor equilibrium is established.[10][12]

Determination of Melting Point
Given that 3-Nonyne has a very low estimated melting point of -49.99°C, its determination

requires a cryostat or a specialized low-temperature melting point apparatus. The general

principle remains the observation of the phase transition from solid to liquid.

Low-Temperature Capillary Method:

Sample Preparation: A sample of 3-Nonyne is first frozen. A small amount of the solid

material is then quickly introduced into a capillary tube, which is then sealed.[9]

Apparatus Setup: The packed capillary tube is placed in a low-temperature melting point

apparatus. This device consists of a cooling block and a calibrated temperature sensor or

thermometer suitable for sub-zero temperatures.
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Cooling and Heating Cycle: The block is cooled to a temperature well below the expected

melting point. Then, the temperature is raised slowly, typically at a rate of 1-2 °C per minute,

as the expected melting point is approached.[9]

Observation: The sample is observed through a magnified lens. The melting point range is

recorded from the temperature at which the first signs of liquid appear to the temperature at

which the entire sample has melted into a clear liquid.[9] A narrow melting range (typically

0.5-1.0°C) is indicative of a pure compound.[9]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the determination of the boiling and

melting points of a liquid sample like 3-Nonyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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